Cas no 107263-89-8 (4-Ethynyl-2-methylthiazole)

4-Ethynyl-2-methylthiazole Properties

Names and Identifiers

• 4-Ethynyl-2-methylthiazole
• Thiazole, 4-ethynyl-2-methyl-
• Thiazole, 4-ethynyl-2-methyl-
• 2-methyl-4-ethynyl-1,3-thiazole
• CS-0158555
• 107263-89-8
• Z1255434142
• AKOS016012785
• 4-ethynyl-2-methyl-1,3-thiazole
• SCHEMBL1244046
• MFCD18207414
• SY148532
• FT-0696157
• DTXSID20469559
• FYWOKPLZXCNQSZ-UHFFFAOYSA-N
• A895659
• LCZC3004
• AS-78091
• EN300-131374
• 4-Ethynyl-2-Methylthiazole
• DA-15838
• +Expand

• MDL： MFCD18207414
• InChIKey： FYWOKPLZXCNQSZ-UHFFFAOYSA-N
• Inchi： 1S/C6H5NS/c1-3-6-4-8-5(2)7-6/h1,4H,2H3
• SMILES： S1C=C(C#C)N=C1C

Computed Properties

• Exact Mass: 123.01427034g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 123.01427034g/mol
• Heavy Atom Count: 8
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• LogP: 1.43280
• PSA: 41.13000